Cas no 57341-12-5 (1,4-Naphthalenedione, 2-(phenylthio)-)

57341-12-5 structure
Product name:1,4-Naphthalenedione, 2-(phenylthio)-
1,4-Naphthalenedione, 2-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione, 2-(phenylthio)-
- 2-phenylsulfanylnaphthalene-1,4-dione
- 2-Phenylthio-1,4-naphthoquinone
- 2-(Phenylsulfanyl)naphthoquinone
- 2-(Phenylsulfanyl)naphthoquinone #
- SCHEMBL17250106
- CHEMBL269468
- 2-phenylsulfanyl-naphthalene-1,4-dione
- DTXSID80347506
- 2-Phenylsulfanyl-[1,4]naphthoquinone
- YRZIOOUBKJSECZ-UHFFFAOYSA-N
- 57341-12-5
-
- Inchi: InChI=1S/C16H10O2S/c17-14-10-15(19-11-6-2-1-3-7-11)16(18)13-9-5-4-8-12(13)14/h1-10H
- InChI Key: YRZIOOUBKJSECZ-UHFFFAOYSA-N
- SMILES: C1=CC=C(SC2=CC(=O)C3=CC=CC=C3C2=O)C=C1
Computed Properties
- Exact Mass: 266.0402
- Monoisotopic Mass: 266.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- PSA: 34.14
1,4-Naphthalenedione, 2-(phenylthio)- Related Literature
-
Xinhua Dai,Zhimin Liu,Buxing Han,Zhenyu Sun,Yong Wang,Jian Xu,Xinglin Guo,Ning Zhao,Jing Chen Chem. Commun., 2004, 2190-2191
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Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
-
Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
-
Zhengyi Di,Mingyan Wu Dalton Trans., 2020,49, 8836-8840
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